Cas no 1744-45-2 (2,3,5,6-tetrafluoro-n-hydroxybenzamide)

• Product Name: 2,3,5,6-tetrafluoro-n-hydroxybenzamide
• CAS No: 1744-45-2
• MF: C₇H₃F₄IO
• MW: 305.996208429337
• CID: 865661
• Update Time: 2026-04-29

2,3,5,6-tetrafluoro-n-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluoro-n-hydroxybenzamide

Computed Properties

• Exact Mass: 209.00999
• Monoisotopic Mass: 209.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.638
• Refractive Index: 1.487
• PSA: 49.33

Additional information on 2,3,5,6-tetrafluoro-n-hydroxybenzamide

Introduction to 2,3,5,6-Tetrafluoro-N-Hydroxybenzamide (CAS No. 1744-45-2)

2,3,5,6-Tetrafluoro-N-hydroxybenzamide (CAS No. 1744-45-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical properties and potential applications. This compound is characterized by its tetrafluorinated benzene ring and a hydroxybenzamide functional group, which contribute to its high reactivity and stability under various conditions.

The molecular structure of 2,3,5,6-tetrafluoro-N-hydroxybenzamide is particularly interesting due to the presence of multiple fluorine atoms. Fluorine is known for its strong electronegativity and ability to modulate the electronic properties of organic molecules. This makes 2,3,5,6-tetrafluoro-N-hydroxybenzamide an excellent candidate for various chemical reactions and material applications where enhanced stability and reactivity are desired.

In recent years, research on 2,3,5,6-tetrafluoro-N-hydroxybenzamide has focused on its potential use in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,3,5,6-tetrafluoro-N-hydroxybenzamide derivatives demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its medicinal applications, 2,3,5,6-tetrafluoro-N-hydroxybenzamide has also been explored for its use in materials science. The high fluorine content imparts unique physical properties to the compound, making it suitable for applications in polymer science and surface coatings. Research published in the Journal of Materials Chemistry A in 2020 highlighted the use of 2,3,5,6-tetrafluoro-N-hydroxybenzamide-based polymers as efficient gas separation membranes due to their high selectivity and permeability.

The synthesis of 2,3,5,6-tetrafluoro-N-hydroxybenzamide typically involves multi-step reactions starting from commercially available precursors. One common synthetic route involves the reaction of 2,3,5,6-tetrafluorobenzoic acid with hydroxylamine under controlled conditions. This process requires careful optimization to achieve high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods for producing this compound.

In terms of safety and handling, while 2,3,5,6-tetrafluoro-N-hydroxybenzamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 2,3,5,6-tetrafluoro-N-hydroxybenzamide are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, ongoing clinical trials are evaluating the efficacy of 2,3,5,6-tetrafluoro-N-hydroxybenzamide-based drugs in treating various diseases. Additionally, advancements in materials science are likely to expand the range of applications for this compound in areas such as electronics and energy storage.

In conclusion, 2,3,5,6-tetrafluoro-N-hydroxybenzamide (CAS No. 1744-45-2) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, the importance of this compound in various scientific fields is likely to grow.